Cas no 2172573-79-2 (3-cyclopentyl-3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}propanoic acid)

• Product Name: 3-cyclopentyl-3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}propanoic acid
• CAS No: 2172573-79-2
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6144653
• PubChem ID: 165575083
• Update Time: 2025-06-24

3-cyclopentyl-3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-cyclopentyl-3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}propanoic acid
• 2172573-79-2
• EN300-1559444
• 3-cyclopentyl-3-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]butanamido}propanoic acid

• Inchi： 1S/C28H34N2O5/c1-2-18(27(33)30-25(15-26(31)32)19-9-3-4-10-19)16-29-28(34)35-17-24-22-13-7-5-11-20(22)21-12-6-8-14-23(21)24/h5-8,11-14,18-19,24-25H,2-4,9-10,15-17H2,1H3,(H,29,34)(H,30,33)(H,31,32)
• InChI Key： FEUQNNBPPKUPAR-UHFFFAOYSA-N
• SMILES： O=C(C(CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)CC)NC(CC(=O)O)C1CCCC1

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 715
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 105Ų

Additional information on 3-cyclopentyl-3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}propanoic acid

Introduction to 3-cyclopentyl-3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}propanoic acid (CAS No. 2172573-79-2)

3-cyclopentyl-3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}propanoic acid, identified by its CAS number 2172573-79-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This molecule, characterized by its intricate structural framework, combines a cyclopentyl group with a multi-functionalized amide backbone, making it a promising candidate for further exploration in medicinal chemistry.

The compound’s structure features a cyclopentyl moiety attached to a propanoic acid derivative, which is further modified by an amide linkage. This amide group is itself substituted with a 2-(9H-fluoren-9-yl)methoxycarbonylamino)methylbutanamido moiety, introducing a high degree of complexity and potential for biological activity. The presence of the fluoren-9-yl group, known for its stability and luminescent properties, suggests that this compound may exhibit unique photophysical characteristics, which could be exploited in diagnostic or imaging applications.

In recent years, the development of novel pharmaceuticals has increasingly relied on the synthesis of complex molecules that can modulate biological pathways with high specificity. The 3-cyclopentyl-3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}propanoic acid structure presents an intriguing scaffold for such applications. The combination of the cyclopentyl ring, which is known to enhance metabolic stability, and the fluorinated amide moiety, which can improve binding affinity to biological targets, makes this compound a compelling subject for further investigation.

Current research in medicinal chemistry has emphasized the importance of structure-based drug design, where the three-dimensional structure of a molecule is used to predict its biological activity. The 3-cyclopentyl-3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}propanoic acid molecule, with its well-defined functional groups and stereochemistry, offers a valuable platform for such studies. Computational modeling and molecular dynamics simulations can be employed to understand how this compound interacts with potential biological targets, such as enzymes or receptors.

One of the most promising areas of application for this compound is in the development of targeted therapeutics. By carefully modulating its structure, researchers can fine-tune its binding properties to achieve high selectivity for specific disease-related targets. For instance, the amide linkage and the fluorinated moiety could be designed to interact with key residues in a target protein, thereby inhibiting or activating its function. This level of precision is crucial for developing drugs that minimize side effects while maximizing therapeutic efficacy.

The synthesis of 3-cyclopentyl-3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}propanoic acid presents several challenges due to its complexity. However, advances in synthetic chemistry have made it possible to construct such molecules with increasing efficiency and yield. Techniques such as solid-phase peptide synthesis (SPPS) and transition-metal-catalyzed cross-coupling reactions have been particularly useful in assembling the various components of this compound. These methods not only improve synthetic accessibility but also allow for the introduction of structural modifications that can enhance biological activity.

Once synthesized, the characterization of 3-cyclopentyl-3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}propanoic acid is essential to understand its physical and chemical properties. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography provide detailed insights into its molecular structure. Additionally, thermal analysis methods like differential scanning calorimetry (DSC) and thermogravimetric analysis (TGA) can assess its stability and purity under various conditions.

The pharmacological evaluation of this compound is another critical step in its development. In vitro assays can be used to assess its interactions with biological targets and measure its potency and selectivity. These studies often involve enzyme inhibition assays, cell-based assays, and receptor binding studies. By comparing the results obtained with known reference compounds, researchers can gain valuable insights into the potential therapeutic applications of 3-cyclopentyl-3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}propanoic acid.

In vivo studies are also essential to evaluate the efficacy and safety of this compound in living organisms. Animal models can be used to assess its pharmacokinetic properties, such as absorption, distribution, metabolism, excretion (ADME), and toxicity. These studies provide critical information about how the compound behaves in a whole-body context and help identify any potential adverse effects before it can be tested in human clinical trials.

The potential applications of 3-cyclopentyl-3-{2-(9H-fluoren–9–yl)methoxycarbonylamino)methylbutanamido}propanoic acid extend beyond traditional small-molecule drugs. Its unique structural features make it suitable for use as a building block in drug discovery libraries or as a starting material for generating novel derivatives through combinatorial chemistry approaches. Additionally, its fluorescence properties could make it useful in bioimaging applications, where it can be labeled with fluorescent tags to visualize biological processes in real-time.

The future development of this compound will likely involve interdisciplinary collaboration between chemists, biologists, pharmacologists, and clinicians. By leveraging advances in synthetic chemistry, computational biology, and drug delivery systems, researchers can optimize 3-cyclopentyl–3–{2–((9H–fluorenylmethoxycarbonyl) amino) methylbutanamido}propanoic acid for clinical use. This collaborative approach will not only accelerate the translation of laboratory discoveries into therapeutic agents but also ensure that these agents are safe and effective for patients.

In conclusion, 3-cyclopentyl– 3–{ 2–(( 9H–fluorenylmethoxycarbonyl) amino) methylbutanamido } propanoic acid CAS No: 2172573–79–2, represents a significant advancement in pharmaceutical chemistry due to its complex structure and multifunctional design. Its potential applications in targeted therapy, bioimaging, and drug discovery highlight its importance as a research tool and therapeutic agent. As further studies are conducted, more insights will emerge regarding its pharmacological properties, mechanisms of action, and clinical potential, paving the way for innovative treatments across various therapeutic areas.